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Cat. No.: B15544270 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Parathyroid hormone (PTH) is a key regulator of calcium and phosphate homeostasis. The

human PTH (1-44) fragment is a biologically active peptide used in a variety of research

applications, including studies on bone metabolism, kidney function, and signal transduction.

Proper preparation of stock solutions is critical for obtaining accurate and reproducible

experimental results. These application notes provide a detailed protocol for the reconstitution

and storage of lyophilized human PTH (1-44) to ensure its stability and activity.

Quantitative Data Summary
For ease of reference, the following table summarizes the key quantitative parameters for

preparing and storing human PTH (1-44) stock solutions.
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Parameter Recommendation Source(s)

Form of Product Lyophilized white powder [1]

Solubility Soluble in water [1][2]

Recommended Solvent Sterile, ultrapure water [3][4][5]

Reconstitution Concentration Not less than 100 µg/mL [4][5][6]

Storage of Lyophilized Peptide
Up to 6 months at 0-5°C or ≤

-15°C to -20°C for long-term
[1][7][8]

Short-term Storage of

Reconstituted Solution
Up to 5-7 days at 4°C or 2-8°C [1][4][5][6]

Long-term Storage of

Reconstituted Solution

Up to 3 months at -20°C or

below
[1][6][9]

Freeze-Thaw Cycles Avoid repeated cycles [1][4][6][9]

Carrier Protein (for long-term

storage)

Addition of 0.1% HSA or BSA

is recommended
[4][5][10]

Experimental Protocol: Reconstitution of
Lyophilized PTH (1-44) (human)
This protocol details the steps for reconstituting lyophilized human PTH (1-44) to prepare a

stock solution.

Materials:

Lyophilized human PTH (1-44) peptide

Sterile, ultrapure water (e.g., Milli-Q® or equivalent)

Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips
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Optional: Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) for long-term

storage

Procedure:

Pre-equilibration: Before opening, bring the vial of lyophilized PTH (1-44) to room

temperature for 15-20 minutes. This prevents condensation from forming on the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Calculation: Determine the volume of sterile, ultrapure water needed to achieve the

desired stock solution concentration (recommendation: ≥100 µg/mL).

Example: To prepare a 1 mg/mL (1000 µg/mL) stock solution from a 500 µg vial:

Volume (µL) = (Amount of peptide (µg)) / (Desired concentration (µg/mL)) * 1000

Volume (µL) = (500 µg) / (1000 µg/mL) * 1000 = 500 µL

Reconstitution: Carefully add the calculated volume of sterile, ultrapure water to the vial.

Dissolution: Gently swirl or pipette the solution up and down to dissolve the peptide

completely. Do not vortex, as this can cause aggregation or degradation of the peptide.[6]

Ensure the solution is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the reconstituted stock solution into

sterile, low-protein-binding polypropylene microcentrifuge tubes.[1][6][9] The volume of each

aliquot should be appropriate for a single experiment.

Storage:

Short-term: Store aliquots at 4°C for up to 5-7 days.[1][4][6]

Long-term: For storage longer than one week, immediately freeze the aliquots at -20°C or

-80°C.[1][6][9] The addition of a carrier protein like 0.1% BSA or HSA is recommended to

prevent adsorption to the vial surface and improve stability.[4][5]
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Visualizations
Experimental Workflow: PTH (1-44) Stock Solution
Preparation
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Caption: Workflow for reconstituting and storing human PTH (1-44).
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Signaling Pathway of PTH (1-44)
Human PTH (1-44) exerts its biological effects by binding to the Parathyroid Hormone 1

Receptor (PTH1R), a G protein-coupled receptor.[11] This interaction primarily activates two

major signaling cascades: the adenylyl cyclase and phospholipase C pathways.[11][12]

Adenylyl Cyclase Pathway: Activation of Gs protein stimulates adenylyl cyclase, leading to

the production of cyclic AMP (cAMP).[11][12][13] cAMP then activates Protein Kinase A

(PKA), which phosphorylates downstream targets, ultimately leading to various cellular

responses.[12][13]

Phospholipase C Pathway: Activation of Gq protein stimulates Phospholipase C (PLC),

which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3)

and diacylglycerol (DAG).[12] IP3 triggers the release of intracellular calcium, while DAG

activates Protein Kinase C (PKC), both contributing to the overall cellular response to PTH.

[12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.genome.jp/dbget-bin/www_bget?pathway:hsa04928
https://www.genome.jp/dbget-bin/www_bget?pathway:hsa04928
https://journals.physiology.org/doi/full/10.1152/ajprenal.00336.2005
https://www.genome.jp/dbget-bin/www_bget?pathway:hsa04928
https://journals.physiology.org/doi/full/10.1152/ajprenal.00336.2005
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2021.833221/full
https://journals.physiology.org/doi/full/10.1152/ajprenal.00336.2005
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2021.833221/full
https://journals.physiology.org/doi/full/10.1152/ajprenal.00336.2005
https://journals.physiology.org/doi/full/10.1152/ajprenal.00336.2005
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

PTH1R

Gs

activates

Gq

activates

PTH (1-44)

binds

Adenylyl Cyclase

stimulates

Phospholipase C

stimulates

cAMP

produces

IP3 DAG

PKA

activates

Cellular Response

PIP2

Ca²⁺ Release PKC

activates

Cellular Response

Click to download full resolution via product page

Caption: Simplified PTH (1-44) signaling pathway via PTH1R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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